Cas no 155988-33-3 (1-(2-Bromophenyl)-2-nitroethene)

• Product Name: 1-(2-Bromophenyl)-2-nitroethene
• CAS No: 155988-33-3
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 107230
• PubChem ID: 24883180
• Update Time: 2025-06-08

1-(2-Bromophenyl)-2-nitroethene Chemical and Physical Properties

Names and Identifiers

• (E)-1-Bromo-2-(2-nitrovinyl)benzene
• Benzene,1-bromo-2-[(1E)-2-nitroethenyl]-
• TRANS-2-BROMO-Β-NITROSTYRENE
• 1-bromo-2-[(E)-2-nitroethenyl]benzene
• (E)-1-Bromo-2-(2-nitroethenyl)benzene
• E-2-Bromo-beta-nitrostyrene
• TRANS-2-BROMO-BETA-NITROSTYRENE 95
• trans-2-Bromo-beta-nitrostyrene 95%
• NSC-170712
• AKOS017433693
• starbld0017158
• Benzene, 1-bromo-2-[(E)-2-nitroethenyl]-
• 65185-68-4
• 38815-55-3
• CHEMBL230480
• SCHEMBL2297146
• trans-2-Bromo- beta -nitrostyrene
• E84004
• BS-50011
• SCHEMBL2297149
• Benzene, 1-bromo-2-[(1E)-2-nitroethenyl]-
• 1-bromo-2-[(1E)-2-nitroethenyl]benzene
• trans-2-Bromo-beta-nitrostyrene, 95%
• J-009267
• Benzene, ethenyl-, monobromo mononitro deriv.
• A835010
• NSC170712
• trans-2-Bromo-beta-nitrostyrene
• 1-bromo-2-[(E)-2-nitrovinyl]benzene
• MFCD01317567
• 155988-33-3
• QKFDNZXJABSGIO-AATRIKPKSA-N
• 1-(2-Bromophenyl)-2-nitroethene

• MDL： MFCD01317567
• Inchi： 1S/C8H6BrNO2/c9-8-4-2-1-3-7(8)5-6-10(11)12/h1-6H/b6-5+
• InChI Key： QKFDNZXJABSGIO-AATRIKPKSA-N
• SMILES： BrC1C=CC=CC=1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.95818
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 82-86 °C (lit.)
• Boiling Point: 314.2°Cat760mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.636
• Solubility: Slightly soluble (5.7 g/l) (25 º C),
• PSA: 43.14
• LogP: 3.21970
• Solubility: Not determined

1-(2-Bromophenyl)-2-nitroethene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on 1-(2-Bromophenyl)-2-nitroethene

Professional Introduction to Compound with CAS No. 155988-33-3 and Product Name: 1-(2-Bromophenyl)-2-nitroethene

1-(2-Bromophenyl)-2-nitroethene, identified by the Chemical Abstracts Service Number (CAS No.) 155988-33-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatics and has garnered attention due to its unique structural and chemical properties, which make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 1-(2-Bromophenyl)-2-nitroethene consists of a phenyl ring substituted with a bromine atom at the 2-position and a nitro group at the 2-position of an ethene double bond. This arrangement imparts distinct reactivity, making it a versatile building block for further chemical modifications. The presence of both bromine and nitro functional groups allows for diverse synthetic pathways, including cross-coupling reactions, nucleophilic substitutions, and reduction processes.

In recent years, 1-(2-Bromophenyl)-2-nitroethene has been extensively studied for its potential applications in pharmaceutical development. The nitro group, in particular, is known for its ability to participate in various transformations that can lead to the formation of more complex molecules. For instance, the reduction of the nitro group to an amine can yield intermediates that are crucial for drug synthesis. Additionally, the bromine atom provides a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures found in many therapeutic agents.

One of the most compelling aspects of 1-(2-Bromophenyl)-2-nitroethene is its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. Researchers have leveraged its reactivity to develop compounds that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For example, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are overactive in certain types of cancer. The ability to modify the phenyl ring and the ethene moiety allows for fine-tuning of physicochemical properties such as solubility, permeability, and binding affinity.

The pharmaceutical industry has shown particular interest in 1-(2-Bromophenyl)-2-nitroethene due to its potential as a precursor for antiviral and antibacterial agents. The nitro group can be selectively functionalized to introduce other pharmacophores that enhance drug efficacy. Moreover, the compound's stability under various reaction conditions makes it a reliable choice for multi-step syntheses. This stability is crucial for industrial-scale production where reproducibility and yield are paramount.

Recent advancements in computational chemistry have further enhanced the utility of 1-(2-Bromophenyl)-2-nitroethene. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the design of more effective drug candidates. These studies often involve docking simulations where virtual screening is used to predict binding affinities and optimize lead structures. The computational approach complements experimental efforts by providing rapid assessments of structural modifications.

Another area where 1-(2-Bromophenyl)-2-nitroethene has made significant contributions is in materials science. The compound's ability to undergo polymerization reactions has been exploited to create novel polymers with unique properties. These polymers find applications in optoelectronics, coatings, and advanced materials engineering. The nitro group's influence on electronic properties makes it particularly useful in designing materials with tailored conductivity or luminescence characteristics.

The synthesis of 1-(2-Bromophenyl)-2-nitroethene itself is an intriguing process that highlights modern synthetic methodologies. Traditional approaches often involve bromination followed by nitration of a phenyl derivative. However, recent innovations have introduced greener alternatives that minimize waste and improve yields. Catalytic methods using transition metals have also been developed to enhance reaction efficiency. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, 1-(2-Bromophenyl)-2-nitroethene (CAS No. 155988-33-3) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for researchers aiming to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further, solidifying its importance in modern chemistry.